Cas no 1094424-71-1 (1-5-(4-chlorophenyl)thiophen-2-ylethan-1-amine)

• Product Name: 1-5-(4-chlorophenyl)thiophen-2-ylethan-1-amine
• CAS No: 1094424-71-1
• MF: C₁₂H₁₂ClNS
• MW: 237.748380661011
• CID: 5215259
• PubChem ID: 43131944
• Update Time: 2026-03-06

1-5-(4-chlorophenyl)thiophen-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, 5-(4-chlorophenyl)-α-methyl-
• 1-5-(4-chlorophenyl)thiophen-2-ylethan-1-amine

• Inchi： 1S/C12H12ClNS/c1-8(14)11-6-7-12(15-11)9-2-4-10(13)5-3-9/h2-8H,14H2,1H3
• InChI Key： UIYCHXWDEXLYLO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C2C=CC(Cl)=CC=2)S1)(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-5-(4-chlorophenyl)thiophen-2-ylethan-1-amine

Introduction to 1-5-(4-chlorophenyl)thiophen-2-ylethan-1-amine (CAS No. 1094424-71-1)

1-5-(4-chlorophenyl)thiophen-2-ylethan-1-amine, with the CAS number 1094424-71-1, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiophenes, which are heterocyclic organic compounds containing a sulfur atom in a five-membered ring. The presence of a chlorinated phenyl group and an ethylamine side chain imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications, including drug discovery and development.

The structural complexity of 1-5-(4-chlorophenyl)thiophen-2-ylethan-1-amine has been extensively studied to understand its potential biological activities. Recent research has highlighted its interactions with specific receptors and enzymes, which could have implications for treating various diseases. For instance, studies have shown that this compound exhibits selective binding to certain G protein-coupled receptors (GPCRs), which are key targets in the development of drugs for conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

In the context of medicinal chemistry, the synthesis and characterization of 1-5-(4-chlorophenyl)thiophen-2-ylethan-1-amine have been optimized to enhance its pharmacological properties. Advanced synthetic methods, such as transition metal-catalyzed cross-coupling reactions and multistep synthetic routes, have been employed to produce this compound with high purity and yield. These methods not only improve the efficiency of synthesis but also ensure the reproducibility and scalability required for industrial applications.

The biological evaluation of 1-5-(4-chlorophenyl)thiophen-2-ylethan-1-amine has revealed its potential as a lead compound in drug discovery. In vitro assays have demonstrated its ability to modulate specific cellular pathways, such as those involved in inflammation and cell signaling. Additionally, preliminary in vivo studies have shown promising results in animal models, suggesting that this compound may have therapeutic potential for treating inflammatory diseases and other conditions characterized by dysregulated immune responses.

The pharmacokinetic properties of 1-5-(4-chlorophenyl)thiophen-2-ylethan-1-amine have also been investigated to assess its suitability as a drug candidate. Studies have focused on parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Results indicate that this compound has favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity, making it a promising candidate for further preclinical and clinical development.

In the realm of chemical biology, the use of 1-5-(4-chlorophenyl)thiophen-2-ylethan-1-amine as a tool compound has provided valuable insights into the mechanisms underlying various biological processes. For example, its ability to selectively bind to specific receptors has allowed researchers to probe the functional roles of these receptors in cellular signaling pathways. This information is crucial for understanding disease mechanisms and identifying new therapeutic targets.

The safety profile of 1-5-(4-chlorophenyl)thiophen-2-ylethan-1-amine is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects in preclinical models. These findings support its potential for further clinical evaluation and eventual use in human patients.

In conclusion, 1-5-(4-chlorophenyl)thiophen-2-ylethan-1-amine (CAS No. 1094424-71-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for drug discovery and development. Ongoing research continues to explore its therapeutic potential and optimize its use in various medical settings.